Cas no 2229655-23-4 (4-(1,5-dimethyl-1H-pyrazol-3-yl)but-3-en-2-amine)

• Product Name: 4-(1,5-dimethyl-1H-pyrazol-3-yl)but-3-en-2-amine
• CAS No: 2229655-23-4
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• CID: 6187396
• PubChem ID: 165612429
• Update Time: 2025-06-14

4-(1,5-dimethyl-1H-pyrazol-3-yl)but-3-en-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(1,5-dimethyl-1H-pyrazol-3-yl)but-3-en-2-amine
• EN300-1744638
• 2229655-23-4

• Inchi： 1S/C9H15N3/c1-7(10)4-5-9-6-8(2)12(3)11-9/h4-7H,10H2,1-3H3/b5-4+
• InChI Key： PSZZESWDUSWAML-SNAWJCMRSA-N
• SMILES： N1(C)C(C)=CC(/C=C/C(C)N)=N1

Computed Properties

• Exact Mass: 165.126597491g/mol
• Monoisotopic Mass: 165.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 43.8Ų

Additional information on 4-(1,5-dimethyl-1H-pyrazol-3-yl)but-3-en-2-amine

Comprehensive Overview of 4-(1,5-dimethyl-1H-pyrazol-3-yl)but-3-en-2-amine (CAS No. 2229655-23-4)

The compound 4-(1,5-dimethyl-1H-pyrazol-3-yl)but-3-en-2-amine (CAS No. 2229655-23-4) is a structurally unique organic molecule that has garnered significant attention in recent years due to its potential applications in pharmaceuticals, agrochemicals, and material science. This pyrazole derivative features a butenylamine side chain, which contributes to its reactivity and versatility in synthetic chemistry. Researchers are increasingly exploring its role as a building block for designing novel bioactive compounds, particularly in the context of drug discovery and medicinal chemistry.

One of the key reasons for the growing interest in 4-(1,5-dimethyl-1H-pyrazol-3-yl)but-3-en-2-amine is its potential as a scaffold for developing small-molecule inhibitors. With the rise of targeted therapies in oncology and autoimmune diseases, this compound's structural flexibility allows for modifications that can enhance binding affinity to specific protein targets. Recent studies have highlighted its utility in kinase inhibition, a hot topic in cancer research, where precision medicine demands highly selective compounds.

From a synthetic chemistry perspective, the presence of both pyrazole and amine functional groups in CAS No. 2229655-23-4 enables diverse chemical transformations. The conjugated double bond in the butenyl chain offers opportunities for cycloaddition reactions, making it valuable for constructing heterocyclic frameworks. These properties align with the current trend toward green chemistry, as researchers seek efficient routes to minimize waste and improve atom economy.

In the field of agrochemicals, 4-(1,5-dimethyl-1H-pyrazol-3-yl)but-3-en-2-amine has shown promise as an intermediate for developing crop protection agents. Its pyrazole core is a common motif in pesticide chemistry, known for modulating insecticidal and herbicidal activity. With global concerns about food security and sustainable agriculture, this compound's potential to contribute to next-generation agrochemicals is a subject of active investigation.

The compound's physicochemical properties, such as its logP value and hydrogen-bonding capacity, make it a candidate for computational drug design. In the era of AI-driven drug discovery, molecules like CAS No. 2229655-23-4 are frequently used in virtual screening and molecular docking studies. This aligns with the increasing demand for in silico methods to accelerate lead optimization and reduce R&D costs.

Another emerging application of 4-(1,5-dimethyl-1H-pyrazol-3-yl)but-3-en-2-amine lies in material science, particularly in the synthesis of functional polymers. Its amine group can participate in polymerization reactions, while the pyrazole ring may impart thermal stability. This dual functionality is relevant to industries focusing on high-performance materials for electronics or coatings.

From a market perspective, the demand for specialty chemicals like CAS No. 2229655-23-4 is rising, driven by advancements in personalized medicine and precision agriculture. Suppliers and manufacturers are increasingly listing this compound in their catalogs, often highlighting its high purity and custom synthesis options. This trend reflects the broader shift toward tailor-made solutions in the chemical industry.

In summary, 4-(1,5-dimethyl-1H-pyrazol-3-yl)but-3-en-2-amine represents a multifaceted compound with applications spanning life sciences and industrial chemistry. Its structural features and reactivity profile position it as a valuable asset in addressing contemporary challenges in healthcare, sustainability, and technology. As research continues to uncover its full potential, this compound is likely to remain a focus of innovation in the years to come.